Cas no 61135-79-3 (1,2,4,5-Benzenetetracarbonitrile, compd. with methylbenzene (2:1))

1,2,4,5-Benzenetetracarbonitrile, compd. with methylbenzene (2:1) structure
61135-79-3 structure
Product Name:1,2,4,5-Benzenetetracarbonitrile, compd. with methylbenzene (2:1)
CAS No:61135-79-3
MF:C27H12N8
MW:448.437783241272
CID:491035
PubChem ID:71399098
Update Time:2025-04-19

1,2,4,5-Benzenetetracarbonitrile, compd. with methylbenzene (2:1) Chemical and Physical Properties

Names and Identifiers

    • 1,2,4,5-Benzenetetracarbonitrile, compd. with methylbenzene (2:1)
    • benzene-1,2,4,5-tetracarbonitrile,toluene
    • Benzene-1,2,4,5-tetracarbonitrile--toluene (2/1)
    • 61135-79-3
    • DTXSID60820483
    • Inchi: 1S/2C10H2N4.C7H8/c2*11-3-7-1-8(4-12)10(6-14)2-9(7)5-13;1-7-5-3-2-4-6-7/h2*1-2H;2-6H,1H3
    • InChI Key: XUJCSFNSWYAABW-UHFFFAOYSA-N
    • SMILES: N#CC1C=C(C#N)C(C#N)=CC=1C#N.N#CC1C=C(C#N)C(C#N)=CC=1C#N.C1(C)C=CC=CC=1

Computed Properties

  • Exact Mass: 448.11876
  • Monoisotopic Mass: 448.11849242g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 0
  • Complexity: 374
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 190Ų

Experimental Properties

  • PSA: 190.32
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.